BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ensorb® Absorbent: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ensorb
Cat. No.: B1238914
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the composition, physical properties,
and performance characteristics of Ensorb® absorbent materials. It is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development
who require a thorough understanding of this material's properties and the methodologies used
to evaluate them.

Core Composition of Ensorb® Absorbent

Ensorb® is a versatile absorbent with formulations tailored for specific applications. The
primary composition of the most common Ensorb® granular absorbent is a naturally occurring
volcanic glass, expanded perlite, which is an amorphous sodium potassium aluminum silicate.
[1][2][3] Additionally, specific formulations for oil-only applications and other uses consist of
polypropylene or a blend of cellulose and vermiculite.

Expanded Perlite (Sodium Potassium Aluminum Silicate)

The principal formulation of Ensorb® is a white, odorless aggregate derived from expanded
perlite.[1][3] Chemically, it is identified as a sodium potassium aluminum silicate of variable
composition.[1] This material is lightweight and possesses a high surface area due to its
porous, multi-cellular structure, which contributes to its absorbent properties.[4]
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Polypropylene Formulation

For oil-specific applications, an "Oil Only" variety of Ensorb® is available. This formulation is
composed of over 97% polypropylene, with minor additions of anti-static agents and pigments.
This hydrophobic material is designed to selectively absorb oil-based liquids while repelling
water.

Cellulose and Vermiculite Formulation

Another noted composition of Ensorb® Super Absorbent is a mixture of cellulose and
vermiculite.[5] This formulation leverages the absorbent capacities of both organic and mineral
components.

Physical and Chemical Properties

The following tables summarize the key quantitative data available for the primary expanded
perlite formulation of Ensorb®.

Table 1: Physical Properties of Ensorb® (Expanded
Perlite Formulation)

Property Value Source
Appearance White aggregate [1]

Odor No odor [1]
Melting Point 2400 °F (1315.6 °C) [1][6]
Water Solubility Slight [1][6]
pH (10% slurry) 6.5-75 [3]
Specific Gravity Not Determined [1][6]

Table 2: Performance Characteristics of Ensorb®
(Expanded Perlite Formulation)
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Parameter Value Source

] ] 15 to 20 times that of clay-
Absorption Capacity based absorbents HslEIoNt

Experimental Protocols

The performance of absorbent materials is typically evaluated using standardized testing

methods. The following section details the likely experimental protocol for determining the
absorbent capacity of Ensorb®, based on the principles of ASTM F716, the standard test
method for sorbent performance of absorbents.[12]

Determination of Absorbent Capacity (Based on ASTM
F716)

Objective: To determine the maximum amount of a liquid that a given amount of Ensorb® can
absorb.

Materials:

Ensorb® absorbent

e Test liquid (e.g., water, oil, or a specific chemical)
o Beaker or other suitable container

o Mesh basket with fine enough openings to retain the Ensorb® granules but allow the liquid
to pass through

» Balance (accurate to 0.01 g)

e Timer

Draining rack
Procedure:

« Initial Weighing: An empty, dry mesh basket is weighed and its mass is recorded (M_basket).
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» A specified amount of dry Ensorb® absorbent is placed into the mesh basket. The total
mass of the basket and the dry absorbent is recorded (M_initial).

e The mass of the dry absorbent (M_absorbent) is calculated: M_absorbent = M_initial -
M_basket.

e Immersion: The basket containing the absorbent is fully immersed in the test liquid for a
specified period (e.g., 15 minutes).

» Draining: After the immersion period, the basket is removed from the liquid and hung on a
draining rack for a set time (e.g., 2 minutes) to allow excess, non-absorbed liquid to drain
away.

o Final Weighing: The basket with the saturated absorbent is weighed, and the final mass is
recorded (M_final).

o Calculation of Absorbed Liquid: The mass of the absorbed liquid (M_liquid) is calculated as:
M_liquid = M_final - M_initial.

o Calculation of Absorbent Capacity: The absorbent capacity is typically expressed as the
mass of liquid absorbed per unit mass of the absorbent.

o Absorbent Capacity (g/g) = M_liquid / M_absorbent

Visualizations
Diagram 1: Core Composition of Ensorb® Formulations
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Caption: Core components of different Ensorb® absorbent formulations.

Diagram 2: Experimental Workflow for Absorbent
Capacity Testing
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Caption: Workflow for determining the absorbent capacity of Ensorb®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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